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Compound of Interest

Compound Name: D-Galactose-13C-5

Cat. No.: B12408877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles, experimental

methodologies, and applications of D-Galactose-¹³C₅ tracer studies in metabolic research.

Stable isotope tracers, such as ¹³C-labeled galactose, are powerful tools for elucidating the

intricate pathways of cellular metabolism, offering insights into both normal physiology and

disease states.

Introduction to D-Galactose-¹³C₅ Tracers
D-Galactose, a C-4 epimer of glucose, plays a crucial role in various biological processes

beyond its basic function as an energy source. It is a key component of glycoproteins and

glycolipids, which are essential for cell signaling, recognition, and adhesion. The use of D-

galactose labeled with the stable isotope carbon-13 (¹³C) at specific positions (in this case, on

five of its six carbons) allows researchers to trace the metabolic fate of galactose through

various interconnected pathways. By employing advanced analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), the

incorporation of ¹³C from galactose into downstream metabolites can be precisely quantified,

providing a dynamic view of metabolic fluxes.

These studies are instrumental in understanding a range of conditions, from inherited metabolic

disorders like galactosemia to the metabolic reprogramming observed in cancer and the

physiological responses to exercise. Furthermore, D-galactose has been explored as a vector
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for prodrug design, highlighting the diverse applications of understanding its metabolic journey.

[1]

Core Metabolic Pathways of Galactose
The primary route for galactose metabolism is the Leloir pathway, which converts galactose

into glucose-1-phosphate. This intermediate can then enter glycolysis or be used for glycogen

synthesis. Additionally, galactose can be shunted into alternative pathways, particularly under

pathological conditions.

The Leloir Pathway
The Leloir pathway is a sequence of three enzymatic reactions that catabolize D-galactose.
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Enzymes

D-Galactose Galactose-1-PhosphateATP -> ADP UDP-GalactoseUDP-Glucose -> Glucose-1-Phosphate UDP-Glucose

Glucose-1-Phosphate Glycolysis / Glycogen Synthesis

Galactokinase (GALK)

Galactose-1-Phosphate
Uridylyltransferase (GALT)

UDP-Galactose-4'-Epimerase (GALE)
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Enzymes

D-Galactose

Galactitol

NADPH -> NADP+

Galactonate

NAD+ -> NADH

Xylulose-5-Phosphate

Pentose Phosphate
Pathway

Aldose Reductase Galactose Dehydrogenase
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Experimental Design

Cell Culture / Animal Model

D-Galactose-¹³C₅ Labeling

Sample Collection & Quenching

Metabolite Extraction

Analytical Platform

NMR Spectroscopy LC-MS

Data Analysis & Interpretation

Biological Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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